3-amino-5-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoic Acid

• IUPAC Name: 3-amino-5-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoic acid
• InChI: InChI=1S/C11H11N3O3/c1-6-2-10(15)14(13-6)9-4-7(11(16)17)3-8(12)5-9/h3-5H,2,12H2,1H3,(H,16,17)
• InChI Key: KXCUHCIEZOFGMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol

Description

“3-amino-5-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoic Acid” is a compound that belongs to the class of 5-amino-pyrazoles. These compounds are known for their versatility in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds. They are used as building blocks in the synthesis of remarkable organic molecules with versatile functionalities.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of β-ketonitriles with hydrazines. The compound can also be synthesized from Ethyl acetoacetate and 3-HYDRAZINOBENZOIC ACID.

Molecular Structure Analysis

The molecular structure of 5-amino-pyrazoles, which includes “this compound”, is significant in the drug design and engineering of pharmaceuticals. Nearly 60% of unique small-molecule drugs contain a nitrogen heterocycle.

Chemical Reactions Analysis

5-Amino-pyrazoles are used in a wide variety of chemical reactions. They are used in conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Mechanism of Action

While the specific mechanism of action for “3-amino-5-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoic Acid” is not mentioned in the search results, it’s worth noting that similar compounds have shown various biological activities. For instance, 4-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzoic acid has been reported to have hypoglycaemic activity.

Safety and Hazards

While the specific safety and hazards of “3-amino-5-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoic Acid” are not mentioned in the search results, it’s generally advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use.

Future Directions

The future directions for “3-amino-5-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoic Acid” and similar compounds are promising. They are being used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities. Their applications, especially in the field of pharmaceutics and medicinal chemistry, are expected to continue to grow.